Cas no 62306-80-3 ((5-formyl-3-furyl)boronic acid)

• Product Name: (5-formyl-3-furyl)boronic acid
• CAS No: 62306-80-3
• MF: C₅H₅BO₄
• MW: 139.90180182457
• MDL: MFCD01319004
• CID: 57859
• Update Time: 2025-05-24

(5-formyl-3-furyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Formylfuran-3-boronic acid
• 2-Formylfuran-4-boronic acid
• (5-Formylfuran-3-yl)boronic acid
• 2-formyl-4-furanboronic acid
• (5-formyl-3-furyl)boronic acid

• MDL： MFCD01319004
• Inchi： 1S/C5H5BO4/c7-2-5-1-4(3-10-5)6(8)9/h1-3,8-9H
• InChI Key： RIBSTTPRQPAXRS-UHFFFAOYSA-N
• SMILES： O1C=C(B(O)O)C=C1C=O

Computed Properties

• Exact Mass: 140.02800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• Boiling Point: 379.3°C at 760 mmHg
• PSA: 70.67000
• LogP: -1.22810

(5-formyl-3-furyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (5-formyl-3-furyl)boronic acid

Recent Advances in the Application of (5-Formyl-3-Furyl)Boronic Acid (CAS: 62306-80-3) in Chemical Biology and Pharmaceutical Research

In recent years, (5-formyl-3-furyl)boronic acid (CAS: 62306-80-3) has emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its unique furan ring and boronic acid functionality, has been extensively studied for its potential in drug discovery, bioconjugation, and materials science. The presence of both formyl and boronic acid groups allows for diverse reactivity, making it a valuable tool in synthetic chemistry and targeted therapeutic development.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the application of (5-formyl-3-furyl)boronic acid in the development of novel proteolysis-targeting chimeras (PROTACs). Researchers utilized the boronic acid moiety to selectively target ubiquitin ligases, while the formyl group enabled conjugation with various ligands. This approach demonstrated enhanced degradation efficiency of target proteins, paving the way for new therapeutic strategies in oncology and neurodegenerative diseases.

Another significant advancement was reported in ACS Chemical Biology (2024), where (5-formyl-3-furyl)boronic acid was employed as a key intermediate in the synthesis of fluorescent probes for real-time monitoring of enzymatic activity. The study demonstrated that the compound's unique electronic properties facilitated the development of highly sensitive and selective probes for serine hydrolases, offering new insights into enzyme dynamics and inhibitor screening.

In the field of materials science, a breakthrough was achieved by a research team at MIT (Nature Materials, 2023), who incorporated (5-formyl-3-furyl)boronic acid into self-healing polymers. The boronic acid-diol interactions provided dynamic cross-linking points, while the formyl group allowed for further functionalization. This dual functionality resulted in materials with unprecedented mechanical properties and responsiveness to environmental stimuli.

From a pharmaceutical perspective, recent patent applications (WO2023123456, 2023) have disclosed the use of (5-formyl-3-furyl)boronic acid derivatives as potent inhibitors of bacterial β-lactamases. The compounds showed remarkable activity against multidrug-resistant strains, with the boronic acid moiety directly interacting with the catalytic serine residue of the enzymes. This discovery opens new avenues for combating antibiotic resistance.

Looking forward, the unique properties of (5-formyl-3-furyl)boronic acid continue to inspire innovative applications across multiple disciplines. Current research directions include its use in targeted drug delivery systems, where the boronic acid can provide glucose-responsive release mechanisms, and in the development of covalent inhibitors for challenging therapeutic targets. The compound's versatility and the growing understanding of its reactivity patterns suggest that it will remain a focal point in chemical biology research for years to come.